![molecular formula C17H17N3O B5878402 N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide](/img/structure/B5878402.png)
N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide, also known as BMA-10, is a chemical compound that has gained attention in recent years due to its potential therapeutic applications. BMA-10 belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide is not fully understood. However, it has been suggested that N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide may act as an inhibitor of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide may increase the levels of acetylcholine in the brain, which could improve cognitive function. N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has also been shown to have antioxidant properties, which may protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has been shown to have various biochemical and physiological effects. In animal studies, N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has been found to improve cognitive function and memory. N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has also been shown to reduce inflammation and oxidative stress in the brain. In addition, N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has been shown to have a protective effect on neurons, which could be beneficial in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide in lab experiments is its relatively simple synthesis method. However, one limitation is that N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has low solubility in water, which could make it difficult to administer in certain experiments. In addition, more research is needed to fully understand the mechanism of action of N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide and its potential side effects.
Future Directions
There are several future directions for the study of N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide. One direction is to investigate its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Another direction is to further explore its anti-inflammatory and antioxidant properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, more research is needed to fully understand the mechanism of action of N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide and its potential side effects.
Synthesis Methods
The synthesis of N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide involves the reaction of 2-methyl-1H-benzimidazole with benzyl chloroformate and then with N-acetylglycine. The resulting product is then treated with ammonia to obtain N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide. The overall yield of this synthesis method is around 60%.
Scientific Research Applications
N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has also been investigated for its anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
N-benzyl-2-(2-methylbenzimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-13-19-15-9-5-6-10-16(15)20(13)12-17(21)18-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQBJGKNKUVQWRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CC(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-(2-methyl-1H-benzimidazol-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.